Carcinogenic nitrogen compounds. Part LXV. New mono- and di-benzo-derivatives of [1] benzothiopyrano[4,3-b]indole

Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690001422

Abstract

The previously reported synthesis of [1]benzothiopyrano[4,3-b]indoles from the arylhydrazones of appropriate thiochroman-4-ones has been extended to diversely substituted thiochroman-4-ones to give a number of mono-and di-benzo-derivatives of this pseudoazulene, which are of potential biological interest as potential carcinogens or enzyme-inducers.

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